Cas no 2002416-63-7 ((2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid)

• Product Name: (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid
• CAS No: 2002416-63-7
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5990023
• PubChem ID: 94978275
• Update Time: 2025-06-08

(2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid
• 2002416-63-7
• EN300-1297437

• Inchi： 1S/C7H10ClN3O2/c8-5-3-10-11(4-5)2-1-6(9)7(12)13/h3-4,6H,1-2,9H2,(H,12,13)/t6-/m0/s1
• InChI Key： NNSXVGJYWUNLBI-LURJTMIESA-N
• SMILES： ClC1C=NN(C=1)CC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid

Comprehensive Overview of (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid (CAS No. 2002416-63-7)

The compound (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid (CAS No. 2002416-63-7) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 4-chloro-1H-pyrazol-1-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and targeted therapy development. The chiral center at the 2-position further enhances its utility in stereoselective reactions, a critical factor in modern medicinal chemistry.

In recent years, the demand for custom amino acid derivatives like (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid has surged, driven by advancements in peptide-based therapeutics and small-molecule drug design. This compound's chloropyrazole group is a key structural feature that contributes to its bioactivity, often explored in the context of kinase inhibition and receptor modulation. Its CAS No. 2002416-63-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the most common questions surrounding this compound is its synthetic route and purity standards. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are typically employed to validate its structural integrity. Additionally, the solubility and stability of (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid under various conditions are critical parameters for researchers, especially those working on formulation development. These aspects are often highlighted in peer-reviewed publications and patent filings.

The compound's potential role in neurological research is another hot topic. Its structural similarity to endogenous amino acids suggests possible interactions with neurotransmitter systems, making it a candidate for studying neurodegenerative diseases. This aligns with current trends in precision medicine, where tailored molecular designs are prioritized. Furthermore, its metabolic pathways and toxicity profile are subjects of ongoing investigation, ensuring compliance with regulatory requirements for preclinical studies.

From a commercial perspective, suppliers of (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid emphasize its high purity grade and batch-to-batch consistency, which are essential for reproducible research outcomes. The compound's CAS No. 2002416-63-7 is often listed alongside related derivatives, such as pyrazole-containing amino acids, to cater to diverse research needs. This strategy enhances its visibility in search engine results, particularly for queries related to building blocks for drug discovery.

In summary, (2S)-2-amino-4-(4-chloro-1H-pyrazol-1-yl)butanoic acid (CAS No. 2002416-63-7) represents a versatile tool for modern scientific inquiry. Its applications span from medicinal chemistry to biochemical assays, addressing some of the most pressing challenges in healthcare innovation. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for novel therapeutic solutions.